acetate CAS No. 56613-50-4](/img/structure/B8545311.png)
Butyl [(tert-butoxycarbonyl)amino](phenoxy)acetate
Cat. No. B8545311
Key on ui cas rn:
56613-50-4
M. Wt: 323.4 g/mol
InChI Key: BFKSZDUXNVVNKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03997584
Procedure details
Alternatively, N-t-Butoxycarbonyl-2-phenoxyglycine n-butyl ester was prepared by heating a mixture of 1.5 g. (0.005 mol.) of N-t-butoxycarbonyl-2-acetoxyglycine n-butyl ester and 0.5 g. (0.005 mol.) of phenol at 150° for one hour. The residue was dissolved in ethyl acetate and the resulting solution was washed with cold 10% aqueous sodium hydroxide, dried (MgSO4) and concentrated to give the title compound.
Name
N-t-butoxycarbonyl-2-acetoxyglycine n-butyl ester
Quantity
0.005 mol
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([O:5][C:6](=[O:20])[CH:7]([O:16][C:17](=O)[CH3:18])[NH:8][C:9]([O:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[O:10])[CH2:2][CH2:3][CH3:4].[C:21]1(O)[CH:26]=CC=[CH:23][CH:22]=1>C(OCC)(=O)C>[CH2:1]([O:5][C:6](=[O:20])[CH:7]([O:16][C:17]1[CH:23]=[CH:22][CH:21]=[CH:26][CH:18]=1)[NH:8][C:9]([O:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[O:10])[CH2:2][CH2:3][CH3:4]
|
Inputs
Step One
|
Name
|
N-t-butoxycarbonyl-2-acetoxyglycine n-butyl ester
|
|
Quantity
|
0.005 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)OC(C(NC(=O)OC(C)(C)C)OC(C)=O)=O
|
Step Two
|
Name
|
|
|
Quantity
|
0.005 mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)O
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Alternatively, N-t-Butoxycarbonyl-2-phenoxyglycine n-butyl ester was prepared
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
by heating
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a mixture of 1.5 g
|
WASH
|
Type
|
WASH
|
|
Details
|
the resulting solution was washed with cold 10% aqueous sodium hydroxide
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCC)OC(C(NC(=O)OC(C)(C)C)OC1=CC=CC=C1)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
